Cas no 117-39-5 (Quercetin)

• Product Name: Quercetin
• CAS No: 117-39-5
• MF: C₂₆H₂₆O₁₇
• MW: 610.474449634552
• MDL: MFCD00006828
• CID: 35843
• PubChem ID: 5280343
• Update Time: 2025-08-07

Quercetin Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dihydroxyphenyl)-3,5,7-trihydroxy-4H-chromen-4-one
• 2-(3,4-DIHYDROXYPHENYL)-3,5,7-TRIHYDROXY-4H-1-BENZOPYRAN-4-ONE
• 3,3',4',5,6-PENTA-HYDROXY-FLAVONE
• AKOS NCG1-0081
• CI NO 75670
• FLAVIN MELETIN
• MELETIN
• QUERCETIN
• QUERCETINE
• QUERCETOL
• QUERCITIN
• QUERTINE
• SOPHORETIN
• XANTHAURINE
• 2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-4h-1-benzopyran-4-on
• 3,5,7,3’,4’-pentahydroxyflavone
• 3’,4’,5,7-tetrahydroxyflavan-3-ol
• c.i.naturalyellow10
• cinaturalyellow10
• 2-Methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid
• 3,3',4',5,7-Pentahydroxyflavone
• Quercetin (Sophoretin)
• QUERCETIN(P) (AHP Verified & Compendial Traceable) PrintBack
• 2',3,4',5,7-pentahydroxyflavone
• 3,3',4',5,7-pentahydroxylflavone
• kvercetin
• Sophretin
• 3,3′,4′,5,6-Pentahydroxyflavone
• [ "3", "3'", "4'", "5", "7-Pentahydroxyflavone" ]
• natural
• 3
• Cyanidelonon 1522
• T-Gelb bzw. grun 1
• 3,5,7,3',4'-Pentahydroxyflavone
• C.I. Natural Yellow 10
• Quercetin content
• Quertin
• C.I. Natural red 1
• Kvercetin [Czech]
• Natural Yellow 10
• C.I. 75670
• CI Natural Yellow 10
• 3',4',5,7-Tetrahydroxyflava
• Quercetin anhydrous
• Rutin
• DTXSID801341586
• Quercetin 3-O-xylosyl-glucuronide
• 2-(3,4-DIHYDROXY-PHENYL)-3,5,7-TRIHYDROXY-CHROMEN-4-ONE
• Dataset-S1.223
• Dataset-S1.243
• MLS002153851
• ConMedNP.1481
• 3,3',4',5,7-Pentahydroxyflavone; Quercetin
• ConMedNP.1480
• MLSMR
• SMR000674606
• MLS001074343
• 3,3′,4′,5,7-Pentahydroxyflavone
• 2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-4H-chromen-4-one dihydrate
• 3'-Hydroxykaempferol
• SMR000112559
• MLS006011766
• 3,3',4',5,7-Pentahydroxyflavone dihydrate
• 2C3H-Furanone
• Quercetin

• MDL： MFCD00006828
• Inchi： 1S/C26H26O17/c27-6-13-15(32)19(36)25(40-13)43-24(38)23-18(35)17(34)20(37)26(42-23)41-22-16(33)14-11(31)4-8(28)5-12(14)39-21(22)7-1-2-9(29)10(30)3-7/h1-5,13,15,17-20,23,25-32,34-37H,6H2/t13-,15+,17+,18+,19-,20-,23+,25+,26-/m1/s1
• InChI Key： DKHSNOLJPXJJMD-GQDNDFQBSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]1CO)O)O)OC([C@@H]1[C@H]([C@@H]([C@H]([C@H](OC2C(C3C(=CC(=CC=3OC=2C2C=CC(=C(C=2)O)O)O)O)=O)O1)O)O)O)=O

Computed Properties

• Exact Mass: 302.04300
• Monoisotopic Mass: 302.042653
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 435
• Molecular Weight: 302.23
• XLogP3: 1.5
• Topological Polar Surface Area: 127

Experimental Properties

• Color/Form: White or yellowish needle like crystals
• Density: 1.3616 (rough estimate)
• Melting Point: 314-317 ºC
• Boiling Point: 363.28°C (rough estimate)
• Flash Point: 248.1oC
• Refractive Index: 1.4790 (estimate)
• Solubility: less than 1 mg/mL at 70° F (NTP, 1992)
• Water Partition Coefficient: <0.1 g/100 mL at 21 ºC
• PSA: 131.36000
• LogP: 1.98800
• Solubility: Slightly soluble in water, easily soluble in alkaline aqueous solution.
• Merck: 13,8122
• Vapor Pressure: 2.81X10-14 mm Hg at 25 °C (est)

Quercetin Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： S45
• RTECS：LK8750000
• Hazardous Material Identification：
• Packing Group：III
• Risk Phrases：R25; R40
• HazardClass：6.1(b)
• PackingGroup：III
• Hazard Level：6.1(b)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

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